2-Bromo-4-(2,3-difluorophenyl)-1,3-thiazole

• Molecular Formula: C9H4BrF2NS
• Molecular Weight: 276.10 g/mol
• IUPAC Name: 2-bromo-4-(2,3-difluorophenyl)-1,3-thiazole
• InChI: InChI=1S/C9H4BrF2NS/c10-9-13-7(4-14-9)5-2-1-3-6(11)8(5)12/h1-4H
• InChI Key: HDKKAHWHPGSHJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=CSC(=N2)Br

Description

2-Bromo-4-(2,3-difluorophenyl)-1,3-thiazole is a useful research compound. Its molecular formula is C9H4BrF2NS and its molecular weight is 276.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 25% hydrogen bromide/acetic acid (40 ml) solution was added to a solution of 2-(2,3-difluorophenyl)-2-oxoethyl thiocyanate (5.67 g, 26.6 mmol) in acetic acid (40 ml), and the mixture was stirred at 130° C. for 2 hours and at room temperature for 1 hour. Water was poured to the reaction mixture, and crystals were collected by filtration and washed with water to give 6.74 g (91.8%) of the desired product as a solid.